Cas no 19313-57-6 (1-(Butylsulfanyl)decane)
1-(Butylsulfanyl)decane structure
Product Name:1-(Butylsulfanyl)decane
CAS No:19313-57-6
MF:C14H30S
MW:230.453003406525
CID:2787982
PubChem ID:21505098
Update Time:2025-04-21
1-(Butylsulfanyl)decane Chemical and Physical Properties
Names and Identifiers
-
- n-butyl n-decyl sulfide
- DTXSID50615183
- DTXCID10565938
- 1-(BUTYLSULFANYL)DECANE
- 19313-57-6
- SCHEMBL201899
- 1-(Butylsulfanyl)decane
-
- Inchi： 1S/C14H30S/c1-3-5-7-8-9-10-11-12-14-15-13-6-4-2/h3-14H2,1-2H3
- InChI Key： CLBLVLKZMJDLOT-UHFFFAOYSA-N
- SMILES： S(CCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 230.20682213Da
- Monoisotopic Mass: 230.20682213Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 25.3Ų
1-(Butylsulfanyl)decane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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